Cas no 1707571-18-3 (3-(2-Methoxy-ethoxy)-isoxazole-5-carboxylic acid methyl ester)

• Product Name: 3-(2-Methoxy-ethoxy)-isoxazole-5-carboxylic acid methyl ester
• CAS No: 1707571-18-3
• MF: C₈H₁₁NO₅
• MW: 201.176642656326
• CID: 5161855
• Update Time: 2026-03-04

3-(2-Methoxy-ethoxy)-isoxazole-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxy-ethoxy)-isoxazole-5-carboxylic acid methyl ester
• Methyl 3-(2-methoxyethoxy)isoxazole-5-carboxylate
• 5-Isoxazolecarboxylic acid, 3-(2-methoxyethoxy)-, methyl ester

• Inchi： 1S/C8H11NO5/c1-11-3-4-13-7-5-6(14-9-7)8(10)12-2/h5H,3-4H2,1-2H3
• InChI Key： SYZVYPBPNVXJLR-UHFFFAOYSA-N
• SMILES： O1C(C(OC)=O)=CC(OCCOC)=N1

Additional information on 3-(2-Methoxy-ethoxy)-isoxazole-5-carboxylic acid methyl ester

3-(2-Methoxy-ethoxy)-isoxazole-5-carboxylic acid methyl ester: A Comprehensive Overview

The compound with CAS No. 1707571-18-3, known as 3-(2-Methoxy-ethoxy)-isoxazole-5-carboxylic acid methyl ester, is a significant molecule in the field of organic chemistry. This compound belongs to the class of isoxazoles, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The structure of this compound includes a methoxy group attached to an ethoxy chain, which is further connected to the isoxazole ring. The carboxylic acid methyl ester group adds to its functional diversity, making it a versatile molecule for various applications.

Isoxazoles are widely studied due to their unique electronic properties and potential applications in drug discovery, agrochemicals, and materials science. Recent studies have highlighted the importance of substituent effects on the stability and reactivity of isoxazole derivatives. In the case of 3-(2-Methoxy-ethoxy)-isoxazole-5-carboxylic acid methyl ester, the methoxy group introduces electron-donating effects, which can influence the molecule's reactivity and solubility properties. This makes it an interesting candidate for exploring its role in chemical synthesis and catalysis.

The synthesis of 3-(2-Methoxy-ethoxy)-isoxazole-5-carboxylic acid methyl ester typically involves multi-step reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these processes to achieve higher yields and better purity. For instance, recent advancements in green chemistry have enabled the use of eco-friendly solvents and catalysts for the synthesis of this compound, aligning with sustainable chemical practices.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. Its structure allows for further functionalization, enabling the creation of derivatives with enhanced biological activity or improved physical properties. For example, studies have shown that modifying the ester group can significantly alter the compound's pharmacokinetic profile, making it a valuable intermediate in drug development.

In terms of biological activity, 3-(2-Methoxy-ethoxy)-isoxazole-5-carboxylic acid methyl ester has been investigated for its potential as an agrochemical agent. Isoxazoles are known for their pesticidal properties, and this compound has shown promise in controlling certain plant pathogens. Recent research has focused on understanding its mode of action at the molecular level, which could pave the way for more effective agricultural solutions.

Moreover, this compound has been explored in materials science for its role in polymer synthesis. The isoxazole ring's ability to participate in various polymerization reactions makes it a valuable building block for creating advanced materials with tailored properties. For instance, researchers have reported on its use in synthesizing high-performance polymers with applications in electronics and biomedical devices.

The study of 3-(2-Methoxy-ethoxy)-isoxazole-5-carboxylic acid methyl ester continues to evolve with advancements in analytical techniques and computational modeling. Techniques such as NMR spectroscopy and mass spectrometry have provided deeper insights into its molecular structure and dynamic behavior. Additionally, computational methods like density functional theory (DFT) have been employed to predict its reactivity under different conditions, aiding in rational design strategies.

In conclusion, 3-(2-Methoxy-ethoxy)-isoxazole-5-carboxylic acid methyl ester (CAS No. 1707571-18-3) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in chemical synthesis, drug discovery, agriculture, and materials science. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its importance in contemporary chemistry.